Cas no 7239-69-2 (1,2,5,6-tetrathiocane)
1,2,5,6-tetrathiocane structure
Product Name:1,2,5,6-tetrathiocane
1,2,5,6-tetrathiocane Chemical and Physical Properties
Names and Identifiers
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- 1,2,5,6-tetrathiocane
- DTXSID30345294
- SCHEMBL25228430
- 1,2,5,6-Tetrathiacyclooctane
- 7239-69-2
- AKINNVDGHCPCAP-UHFFFAOYSA-N
- 1,2,5,6-Tetrathiocyclooctane
-
- Inchi: 1S/C4H8S4/c1-2-6-8-4-3-7-5-1/h1-4H2
- InChI Key: AKINNVDGHCPCAP-UHFFFAOYSA-N
- SMILES: S1CCSSCCS1
Computed Properties
- Exact Mass: 183.95104
- Monoisotopic Mass: 183.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 40
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 299.4°C at 760 mmHg
- Flash Point: 146.1°C
- PSA: 0
1,2,5,6-tetrathiocane Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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